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Compound of Interest

Compound Name: Z-Vrpr-fmk

Cat. No.: B10764563

Essential Safety and Handling Guide for Z-Vrpr-
fmk

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Z-Vrpr-fmk, a selective and irreversible MALT1 (Mucosa-associated lymphoid tissue
lymphoma translocation protein 1) inhibitor. Adherence to these guidelines is essential to
ensure a safe laboratory environment and the integrity of your research. Z-Vrpr-fmk is
intended for research use only and is not for human or veterinary use.[1][2]

Immediate Safety and Handling Protocols

Z-Vrpr-fmk is a potent biochemical compound. Standard laboratory precautions should be
strictly followed. Personal protective equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification
) ) ) Nitrile or latex gloves should
Hand Protection Chemical-resistant gloves )
be worn at all times.
Safety glasses with side Essential to protect from

Eye Protection )
shields or goggles splashes.

To protect skin and clothing

Body Protection Laboratory coat o
from contamination.

Storage and Stability:

Condition Temperature Duration Notes

Short-term storage -20°C Days to weeks

Store under
Up to 12 months or o
Long-term storage -20°C desiccating
longer N
conditions.[3]

_ Avoid repeated
Stock Solutions -20°C or -80°C 1 to 6 months
freeze-thaw cycles.[4]

Handling:

e Preparation of Solutions: Prepare solutions on the day of use if possible.[1] For stock
solutions, if water is used as the solvent, it is recommended to filter and sterilize through a
0.22 ym filter before use.[4] The compound is soluble in water.[5]

e Hygroscopic Nature: Z-Vrpr-fmk is hygroscopic, meaning it can absorb moisture from the air.
[5] Handle in a dry environment and store in a desiccator.

e Shipping: The compound is stable for shipping at ambient temperatures.[1]

Operational Plan: Experimental Protocol

The following is a general protocol for an in vitro cell viability assay using Z-Vrpr-fmk to inhibit
the proliferation of cancer cell lines, such as the ABC-DLBCL cell line OCI-LY10.
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Objective: To determine the effect of Z-Vrpr-fmk on the viability of OCI-LY10 cells.

Materials:

Z-Vrpr-fmk

OCI-LY10 cells

Cell culture medium (e.g., RPMI-1640) with fetal bovine serum (FBS) and antibiotics
96-well cell culture plates

MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

Incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Seeding: Culture OCI-LY10 cells in the logarithmic growth phase. Seed the cells into a
96-well plate at a density of approximately 1.25 x 10° cells/mL in 80 pL of culture medium
per well.[6]

Compound Treatment: Prepare a stock solution of Z-Vrpr-fmk. Treat the cells with the
desired concentrations of Z-Vrpr-fmk (e.g., a final concentration of 75 puM).[6] Include a
vehicle control (e.g., DMSO or the solvent used for the stock solution).

Incubation: Incubate the plate at 37°C in a 5% CO:z incubator for various time points (e.g., 6,
12, 24, 36, and 48 hours).[6]

MTT Assay:
o Add 10 L of MTT solution to each well.[6]

o Incubate for 4 hours at 37°C.[6]
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o Carefully remove the supernatant.

o Add 100 pL of DMSO to each well to dissolve the formazan crystals.

o Data Acquisition: Measure the absorbance at a wavelength of 600 nm using a microplate
reader.[6]

e Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Disposal Plan

As a biochemical reagent, Z-Vrpr-fmk and any contaminated materials should be disposed of
in accordance with local, state, and federal regulations for chemical waste.

e Solid Waste: Collect unused Z-Vrpr-fmk powder and any contaminated consumables (e.g.,
pipette tips, gloves) in a designated, sealed container for chemical waste.

» Liquid Waste: Collect cell culture media and other liquid solutions containing Z-Vrpr-fmk in a
designated hazardous waste container.

Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

Mechanism of Action: MALT1 Inhibition and the NF-
KB Pathway

Z-Vrpr-fmk is a selective, cell-permeable, and irreversible inhibitor of MALT1 paracaspase.[1]
MALTL1 is a key component of the CARD11-BCL10-MALT1 (CBM) signalosome, which plays a
crucial role in the activation of the NF-kB (nuclear factor kappa-light-chain-enhancer of
activated B cells) signaling pathway. By inhibiting MALT1, Z-Vrpr-fmk blocks the downstream
activation of NF-kB, which is critical for the proliferation and survival of certain cancer cells,
particularly activated B-cell like diffuse large B-cell ymphomas (ABC-DLBCL).[6][7]
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Z-Vrpr-fmk Inhibition of the MALT1-NF-kB Signaling Pathway
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Caption: Z-Vrpr-fmk irreversibly inhibits MALT1, blocking NF-kB activation and subsequent
gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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